Cas no 15182-43-1 (5-Chloro-1H-1,2,4-triazole)

• Product Name: 5-Chloro-1H-1,2,4-triazole
• CAS No: 15182-43-1
• MF: C₂H₂ClN₃
• MW: 103.510378360748
• CID: 3109717
• PubChem ID: 81265
• Update Time: 2025-04-21

5-Chloro-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1H-1,2,4-triazole
• SCHEMBL511947
• DTXSID8064480
• 3-chloro-1H-(1,2,4)triazole
• MFCD00128812
• STK397091
• NSC-153381
• MS-2906
• DB-055116
• s-Triazole, 3-chloro-
• EINECS 229-892-1
• s-Triazole, 3-chloro-(VAN) (8CI)
• FC75936
• SCHEMBL9615533
• 6818-99-1
• 1H-1,4-Triazole, 3-chloro-
• SY031837
• 3-Chloro-4H-1,2,4-triazole
• 3-Chloro-1H-1,4-triazole
• 229-892-1
• C3013
• 64304-35-4
• Z56788868
• s-Triazole, 3-chloro- (VAN)
• 3-chloro-1,2,4-triazole, AldrichCPR
• 5-chloro-1,2,4-triazole
• ALBB-018174
• 3-chloro-1H-[1,2,4]triazole
• AKOS005433542
• CS-W011303
• 3-Chloro-1,2,4-triazole
• 15182-43-1
• NSC153381
• NS00036475
• s-Triazole, 3-chloro-(VAN)
• 1H-1,2,4-Triazole, 3-chloro-
• 1H-1,2,4-Triazole, 5-chloro-
• AKOS001013341
• O10979
• O11392
• 3-Chloro-s-triazole
• EN300-91989
• 3-Chloro-1H-1,2,4-triazole
• C2H2ClN3
• AC-25750
• DB-193929
• NSC 153381

• Inchi： 1S/C2H2ClN3/c3-2-4-1-5-6-2/h1H,(H,4,5,6)
• InChI Key： QGOUKZPSCTVYLX-UHFFFAOYSA-N
• SMILES： ClC1=NC=NN1

Computed Properties

• Exact Mass: 102.994
• Monoisotopic Mass: 102.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.78
• Boiling Point: 127.1°C at 760 mmHg
• Flash Point: 30.7°C
• Refractive Index: 1.706
• PSA: 41.57000
• LogP: 0.45810